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Compound of Interest

Compound Name: YM976

Cat. No.: B1683510 Get Quote

For researchers, scientists, and drug development professionals handling YM976, this

document provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans. YM976, a selective phosphodiesterase 4 (PDE4)

inhibitor, is intended for research use only and is not for human or veterinary applications.

While some safety data sheets (SDS) indicate that YM976 is not classified as a hazardous

substance, it is prudent to follow standard laboratory safety practices and the more stringent

recommendations outlined below to ensure personnel safety.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

YM976.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat or other protective clothing.

Respiratory
Use in a well-ventilated area. A respirator may

be necessary if dust or aerosols are generated.
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Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle YM976 in a well-ventilated area, preferably in a chemical fume

hood, especially when working with the powdered form to avoid inhalation of dust.[1]

Personal Hygiene: Avoid contact with eyes, skin, and clothing. Do not ingest or inhale. Wash

hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Spill and Disposal Procedures:

Spill Containment: In the event of a spill, wear appropriate PPE. For powdered material,

carefully sweep or scoop up and place in a designated container for disposal. Avoid

generating dust. For solutions, absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains, sewers, or waterways.[2] It is recommended to

dispose of YM976 as chemical waste through a licensed disposal company.
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Visual Guidance: PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling YM976.

Hazard Assessment PPE Selection Action

Start: Prepare to Handle YM976

Assess Task:
- Weighing powder?
- Preparing solution?
- General handling?

Check Ventilation:
- Fume hood available?

- Well-ventilated lab bench?

Eye Protection:
Safety Goggles or Face Shield

Always Required Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat

Respiratory Protection:
Required if dust/aerosol is generated

 or ventilation is inadequate
Proceed with Task Safely

Click to download full resolution via product page

PPE Selection Workflow for Handling YM976

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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